Cas no 28242-03-7 (Benzoic acid, 4-[[(3-hydroxypropyl)propylamino]sulfonyl]-)

• Product Name: Benzoic acid, 4-[[(3-hydroxypropyl)propylamino]sulfonyl]-
• CAS No: 28242-03-7
• MF: C₁₃H₁₉NO₅S
• MW: 301.358662843704
• CID: 237727
• PubChem ID: 71356201
• Update Time: 2025-04-19

Benzoic acid, 4-[[(3-hydroxypropyl)propylamino]sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[[(3-hydroxypropyl)propylamino]sulfonyl]-
• 4-[3-hydroxypropyl(propyl)sulfamoyl]benzoic acid
• 28242-03-7
• 4-(((3-Hydroxypropyl)propylamino)sulfonyl)benzoic acid
• SCHEMBL23787610
• UNII-KH6A8BM4VL
• DTXSID30780348
• 4-[(3-Hydroxypropyl)(propyl)sulfamoyl]benzoic acid
• Benzoic acid, 4-(((3-hydroxypropyl)propylamino)sulfonyl)-
• KH6A8BM4VL

• Inchi： 1S/C13H19NO5S/c1-2-8-14(9-3-10-15)20(18,19)12-6-4-11(5-7-12)13(16)17/h4-7,15H,2-3,8-10H2,1H3,(H,16,17)
• InChI Key： QTBVEQLTAKZGJJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(=O)O)=CC=1)(N(CCC)CCCO)(=O)=O

Computed Properties

• Exact Mass: 301.09839388g/mol
• Monoisotopic Mass: 301.09839388g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 103Ų